2,2,3-Trifluorobenzodioxan

• IUPAC Name: 2,3,3-trifluoro-2H-1,4-benzodioxine
• InChI: InChI=1S/C8H5F3O2/c9-7-8(10,11)13-6-4-2-1-3-5(6)12-7/h1-4,7H
• InChI Key: NTNYJGNZFYCMKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)OC(C(O2)(F)F)F
• Molecular Formula: C8H5F3O2
• Molecular Weight: 190.12 g/mol

Description

2,2,3-Trifluorobenzodioxan (TFB) is a heterocyclic compound belonging to the family of organofluorine compounds. It is a colorless liquid with a boiling point of 93°C, a melting point of -36°C, and a density of 1.3 g/cm3. TFB is used in a variety of applications, including pharmaceuticals, agrochemicals, and materials science. It is also used as a reagent in organic synthesis, due to its unique properties.

Mechanism of Action

The mechanism of action of 2,2,3-Trifluorobenzodioxan is not fully understood. However, it is believed that 2,2,3-Trifluorobenzodioxan acts as a hydrogen-bond acceptor and a hydrogen-bond donor. It can also interact with other molecules through van der Waals forces, dipole–dipole interactions, and π-π stacking interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,2,3-Trifluorobenzodioxan are not fully understood. However, it is believed that 2,2,3-Trifluorobenzodioxan can interact with proteins and other biomolecules, leading to changes in their structure and function. It has also been suggested that 2,2,3-Trifluorobenzodioxan may have an effect on the metabolism of certain drugs, leading to an increase or decrease in their bioavailability.

Advantages and Limitations for Lab Experiments

The advantages of using 2,2,3-Trifluorobenzodioxan in laboratory experiments include its low cost and its ability to solubilize poorly soluble compounds. Additionally, 2,2,3-Trifluorobenzodioxan is a stable compound, making it suitable for long-term storage. The main limitation of 2,2,3-Trifluorobenzodioxan is its low solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

The future directions for 2,2,3-Trifluorobenzodioxan include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug delivery, catalysis, and materials science. Additionally, further research into the synthesis of 2,2,3-Trifluorobenzodioxan and its derivatives is needed. Finally, further research into the safety and toxicity of 2,2,3-Trifluorobenzodioxan is needed in order to ensure its safe use in laboratory experiments and commercial applications.

Synthesis Methods

2,2,3-Trifluorobenzodioxan can be synthesized by several methods, such as the Sandmeyer reaction, the Buchwald–Hartwig reaction, the Sonogashira coupling, and the Stille reaction. The Sandmeyer reaction involves the reaction of an aryl halide with cuprous cyanide in the presence of a base, such as sodium carbonate. The Buchwald–Hartwig reaction involves the coupling of an aryl halide with an amine in the presence of a palladium catalyst. The Sonogashira coupling involves the reaction of an aryl halide with an alkynyl halide in the presence of a palladium catalyst. The Stille reaction involves the reaction of an aryl halide with an organostannane in the presence of a palladium catalyst.

Scientific Research Applications

2,2,3-Trifluorobenzodioxan is used in a variety of scientific research applications, such as drug delivery, catalysis, and materials science. In drug delivery applications, 2,2,3-Trifluorobenzodioxan is used as a solubilizing agent for poorly soluble drugs. It is also used as a stabilizing agent for proteins, peptides, and other biomolecules. In catalysis applications, 2,2,3-Trifluorobenzodioxan is used as a ligand in transition metal-catalyzed reactions. In materials science, 2,2,3-Trifluorobenzodioxan is used as a monomer for the synthesis of polymers and as a fluorinated solvent for the synthesis of nanoparticles.